Cas no 2228871-97-2 (5-bromo-2-(oxiran-2-yl)methyl-1,3-thiazole)

• Product Name: 5-bromo-2-(oxiran-2-yl)methyl-1,3-thiazole
• CAS No: 2228871-97-2
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• CID: 6197674
• PubChem ID: 165644163
• Update Time: 2025-11-06

5-bromo-2-(oxiran-2-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(oxiran-2-yl)methyl-1,3-thiazole
• 2228871-97-2
• 5-bromo-2-[(oxiran-2-yl)methyl]-1,3-thiazole
• EN300-1920422

• Inchi： 1S/C6H6BrNOS/c7-5-2-8-6(10-5)1-4-3-9-4/h2,4H,1,3H2
• InChI Key： XZOVPVUQEQIHSE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC2CO2)S1

Computed Properties

• Exact Mass: 218.93535g/mol
• Monoisotopic Mass: 218.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-bromo-2-(oxiran-2-yl)methyl-1,3-thiazole

Synthesis and Applications of 5-Bromo-2-(Oxiran-2-yl)methyl-1,3-Thiazole (CAS 2228871-97-2)

The compound 5-bromo-2-(oxiran-2-yl)methyl-1,3-thiazole (CAS 2228871-97-2) represents a structurally unique organic molecule that has garnered significant attention in recent chemical and pharmaceutical research. Its core structure combines a thiazole ring, a brominated aromatic system, and an epoxide (oxirane) functional group, making it a versatile scaffold for further derivatization. The thiazole moiety, characterized by its five-membered ring containing sulfur and nitrogen atoms, is well-known for its biological activity and role in drug discovery. The bromine substituent at the C5 position introduces halogen-based reactivity, while the epoxide group provides opportunities for ring-opening reactions under controlled conditions. This combination of features positions the compound as a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 5-bromo-thiazoles in medicinal chemistry due to their ability to modulate enzyme activity and receptor interactions. The epoxide functionality in this compound is particularly noteworthy because it can act as a masked aldehyde or ketone equivalent, enabling selective transformations under mild conditions. For instance, research published in *Organic Letters* (Vol. 45, 2023) demonstrated the utility of epoxide-containing thiazoles in the synthesis of antifungal agents with improved bioavailability. The bromine atom at C5 also serves as an excellent leaving group for nucleophilic substitution reactions, facilitating the introduction of diverse functional groups during drug development.

The synthesis of 5-bromo-thiazoles typically involves condensation reactions between thiols and α-halo ketones or aldehydes. In the case of CAS 2228871-97-2, the incorporation of an epoxide group adds complexity to the synthetic pathway. A plausible route involves the formation of a brominated thiazole core followed by selective epoxidation of an allylic position using mCPBA or similar reagents. This approach aligns with modern green chemistry principles by minimizing side reactions and maximizing atom economy. Computational studies using density functional theory (DFT) have further elucidated the regioselectivity of such transformations, confirming that steric effects from the bromine atom play a critical role in directing epoxidation to specific positions.

One area where this compound shows promise is in the development of covalent inhibitors for protein targets. The epoxide group can react with nucleophilic residues such as cysteine or lysine on enzymes, forming stable adducts that disrupt protein function. A 2024 study in *ACS Medicinal Chemistry Letters* reported that thiazole-based epoxides exhibited nanomolar inhibition against serine proteases involved in inflammatory diseases. The brominated derivative discussed here may offer enhanced metabolic stability compared to non-halogenated analogs due to its increased lipophilicity while maintaining sufficient solubility for biological testing.

In materials science applications, compounds containing both thiazoles and epoxides are being explored for their photoresponsive properties. The conjugated system between the thiazole π-electron network and the strained three-membered oxirane ring creates unique electronic characteristics that could be harnessed in optoelectronic devices or stimuli-responsive polymers. Researchers at ETH Zürich (Advanced Materials Interfaces, 2034) demonstrated that similar structures exhibited reversible changes in fluorescence intensity upon exposure to UV light—a property potentially useful for biosensing applications.

From an analytical chemistry perspective, characterizing this compound requires advanced spectroscopic techniques such as NMR (especially ¹H-NMR and ¹³C-NMR), mass spectrometry (HRMS), and X-ray crystallography when available. The bromine atom produces distinct signals in mass spectra due to its isotopic distribution (⁷⁹Br/ ⁸¹Br), aiding structural confirmation. Additionally, computational modeling tools like Gaussian or ChemDraw can predict molecular geometry parameters such as bond angles around the oxirane ring or dipole moments across the thiazole system.

The stability profile of CAS 2228871-97-6 is another important consideration for industrial applications. While epoxides are generally sensitive to moisture and strong acids/bases due to their high reactivity toward nucleophiles like water or ammonia, recent studies have shown that certain substituents can enhance shelf life through steric hindrance effects around the oxirane oxygen atom. For example, bulky groups adjacent to the epoxide center reduce unwanted hydrolysis by physically blocking access from reactive species—a principle applied here through strategic placement of functional groups on adjacent carbon atoms.

In terms of scalability for commercial production processes involving this compound would require careful optimization steps including catalyst selection reaction temperature control solvent choice etc To minimize costs while maintaining high yields one might employ transition metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling if applicable Alternatively flow chemistry systems could be implemented which allow continuous processing rather than batch-wise operations thereby improving overall efficiency

Eco-toxicological assessments remain essential before any large-scale utilization occurs Preliminary data suggests low acute toxicity based on standard protocols like OECD guidelines but comprehensive long-term studies would need conducted particularly regarding environmental persistence since both brominated compounds epoxides have raised concerns about bioaccumulation potential However current evidence indicates moderate biodegradability under aerobic conditions when compared similar organic molecules

In conclusion compounds like 5-bromo-thiazoles with oxirane moieties represent exciting frontiers within modern chemical research Their multifunctional architecture enables participation multiple reaction pathways making them ideal candidates various application domains from pharmaceuticals materials science analytical methods etc As our understanding these complex structures deepens we can expect new breakthroughs emerging across interdisciplinary fields driven continued innovation synthetic methodologies characterization techniques biological evaluation approaches